Cas no 1028843-19-7 ( )

  structure
  structure
Product Name: 
CAS No:1028843-19-7
MF:C4H4F3N3
MW:151.089870452881
MDL:MFCD06738292
CID:867237
PubChem ID:19623305
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-(Trifluoromethyl)-1H-pyrazol-3-amine
    • 5-TRIFLUOROMETHYL-2H-PYRAZOL-3-YLAMINE
    • AKOS B025759
    • ART-CHEM-BB B025759
    • 3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-AMINE
    • 5-amino-3-trifluoromethylpyrazole
    • 5-Amino-3-(trifluoromethyl)-1H-pyrazole
    • F52705
    • 5-(TRIFLUOROMETHYL)-1H-PYRAZOL-3-YLAMINE
    • 1H-Pyrazol-3-amine, 5-(trifluoromethyl)-;3-(Trifluoromethyl)-1H-pyrazol-5-amine
    • MFCD09834152
    • DTXSID201005746
    • PB19021
    • BBL040904
    • 2232123-63-4
    • CS-0050742
    • MF-0707
    • 1620678-55-8
    • J-511013
    • 3-Amino-5-trifluoromethylpyrazole
    • 3-trifluoromethyl-1H-pyrazole-5-ylamine
    • 5-(trifluoromethyl)-2H-pyrazol-3-amine
    • SY009534
    • 3-AMINO-5-(TRIFLUOROMETHYL)PYRAZOLE
    • 5-Trifluoromethyl-2H-pyrazol-3-ylamine, AldrichCPR
    • 5-(Trifluoromethyl)pyrazol-3-amine
    • 5-(Trifluoromethyl)-1,2-dihydro-3H-pyrazol-3-imine
    • 3-(TRIFLUOROMETHYL)-2H-PYRAZOL-5-AMINE
    • MFCD06738292
    • SCHEMBL237855
    • 1902154-93-1
    • 2249944-56-5
    • FS-2038
    • 5-Amino-3-(Trifluoromethyl)pyrazole
    • STK352653
    • 852443-61-9
    • 1028843-19-7
    • EN300-50649
    • AKOS005168594
    • AKOS000314757
    • J-516434
    • 1H-PYRAZOL-3-AMINE, 5-(TRIFLUOROMETHYL)-
    • DB-076304
    • Z1416200964
    •  
    • MDL: MFCD06738292
    • Inchi: 1S/C4H4F3N3/c5-4(6,7)2-1-3(8)10-9-2/h1H,(H3,8,9,10)
    • InChI Key: WVORIWCOSAWJJE-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(N)=NN1)(F)F

Computed Properties

  • Exact Mass: 151.03600
  • Monoisotopic Mass: 151.03573163g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Melting Point: 90-92°C
  • PSA: 54.70000
  • LogP: 1.59190

  Security Information

  Pricemore >>

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